Cas no 853269-34-8 (rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile)

rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile structure
853269-34-8 structure
Product Name:rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile
CAS No:853269-34-8
MF:C16H20N2O2S
MW:304.407202720642
CID:6626621
Update Time:2024-01-15

rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile
    • Inchi: 1S/C16H20N2O2S/c1-12-6-8-15(9-7-12)21(19,20)18-14(11-17)10-13-4-2-3-5-16(13)18/h6-9,13-14,16H,2-5,10H2,1H3/t13-,14+,16+/m0/s1
    • InChI Key: WZCYZSJEPGJESC-SQWLQELKSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)[C@@]2([H])[C@@]([H])(CCCC2)C[C@@H]1C#N

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 490.1±55.0 °C(Predicted)
  • pka: -8.48±0.40(Predicted)

rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile Related Literature

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